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Introduction
Ethylammonium nitrate (EAN) is a protic ionic liquid that has emerged as a promising medium

for the solvent extraction of transition metal ions.[1][2] Its unique properties, including its low

melting point and ability to form distinct coordination environments, offer significant advantages

over traditional aqueous systems.[1][2] When used as the polar phase in conjunction with a

suitable extractant, such as tri-n-butyl phosphate (TBP), EAN can facilitate highly efficient and

selective extraction of various transition metals.[1][3] This is attributed to the formation of

anionic nitrato complexes of the metal ions within the EAN phase, which enhances their

transfer into the organic phase.[3][4]

These application notes provide a comprehensive overview of the use of EAN in transition

metal extraction, including quantitative data, detailed experimental protocols, and visualizations

of the underlying processes.
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The extraction of transition metal nitrates from EAN using TBP is significantly more efficient

than from conventional molecular polar solvents. The extraction efficiency is influenced by

factors such as the presence of water and other coordinating ions.

Table 1: Extraction Percentage of Transition Metal Nitrates from EAN using 50 vol% TBP in n-

decane

Metal Ion Extraction Percentage (%)

Fe(III) >99

Mn(II) ~98

Zn(II) ~93

Co(II) ~85

Cu(II) ~75

Ni(II) ~40

Data sourced from Li et al. (2021).

The presence of water in the EAN phase can reduce the extraction efficiency due to the

hydration of the metal cations.

Table 2: Effect of Water on the Extraction Percentage of Transition Metal Nitrates from EAN

using 50 vol% TBP in n-decane
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Metal Ion
Extraction Percentage (%) with 5 vol%
Water

Fe(III) 99

Mn(II) 96

Zn(II) 81

Co(II) 65

Cu(II) 52

Ni(II) 21

Data sourced from Li et al. (2021).

The addition of chloride ions (as LiCl) to the EAN phase also significantly impacts the

extraction, with a pronounced decrease in extraction for most metals except for Fe(III). This

effect can be exploited for selective separations.

Table 3: Effect of LiCl on the Extraction Percentage of Transition Metal Nitrates from EAN using

50 vol% TBP in n-decane

Metal Ion
Extraction Percentage (%) with 0.5 mol
L⁻¹ LiCl

Fe(III) >99

Mn(II) ~30

Zn(II) 6.6

Co(II) ~20

Cu(II) ~15

Ni(II) ~5

Data sourced from Li et al. (2021).
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Experimental Protocols
Synthesis of Ethylammonium Nitrate (EAN)
EAN can be synthesized through a neutralization reaction between ethylamine and nitric acid.

[2]

Materials:

Ethylamine (70 wt% in water)

Nitric acid (70 wt%)

Deionized water

Ice bath

Magnetic stirrer

Rotary evaporator

Schlenk line

Procedure:

Cool both the ethylamine and nitric acid solutions in an ice bath.

Slowly add the nitric acid to the ethylamine solution under vigorous stirring. Maintain the

temperature below 30 °C.

After the addition is complete, continue stirring for 2 hours at room temperature.

Remove the water from the resulting solution using a rotary evaporator.

Dry the EAN under vacuum on a Schlenk line to achieve a final water content of <0.5 wt%.
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This protocol outlines a general procedure for the batch extraction of transition metal nitrates

from EAN using TBP.

Materials:

Ethylammonium nitrate (EAN), dried

Transition metal nitrate salts (e.g., Fe(NO₃)₃·9H₂O, Co(NO₃)₂·6H₂O, etc.)

Tri-n-butyl phosphate (TBP), analytical grade

n-decane (or other suitable aliphatic diluent)

Glass vials (e.g., 4 mL)

Mechanical shaker or vortex mixer

Centrifuge

Analytical instrumentation for metal concentration determination (e.g., ICP-MS, AAS)

Procedure:

Preparation of the More Polar (MP) Phase:

Dissolve the transition metal nitrate salts in EAN to the desired concentration (e.g., 0.01

mol L⁻¹ of each metal).

Preparation of the Less Polar (LP) Phase:

Prepare a solution of TBP in n-decane at the desired concentration (e.g., 50 vol%).

Extraction:

In a glass vial, combine equal volumes of the MP and LP phases (e.g., 2.0 mL of each).

Seal the vial and shake vigorously for a sufficient time to reach equilibrium (e.g., 1 hour) at

a controlled temperature (e.g., 25 °C).[1]
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Phase Separation:

Centrifuge the vials to ensure complete phase separation (e.g., 4000 rpm for 3 minutes).

[1]

Analysis:

Carefully separate the two phases.

Determine the concentration of the transition metals in both the EAN phase (raffinate) and

the TBP phase (extract) using a suitable analytical technique.

Stripping of Transition Metals from the TBP Phase
The recovery of the extracted metals from the organic phase is a crucial step for process

viability. The choice of stripping agent depends on the specific metal and the desired final

product. Acidic solutions are commonly used to strip metal ions from TBP.

Materials:

Loaded TBP phase from the extraction step

Stripping agent (e.g., dilute nitric acid, hydrochloric acid, or sulfuric acid of appropriate

concentration)

Glass vials

Mechanical shaker or vortex mixer

Centrifuge

Procedure:

Stripping:

In a glass vial, combine the loaded TBP phase with the stripping solution at a defined

phase ratio (e.g., 1:1).
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Seal the vial and shake vigorously for a sufficient time to allow the metal to transfer back

to the aqueous phase.

Phase Separation:

Centrifuge the vials to ensure complete phase separation.

Analysis:

Separate the two phases.

Determine the concentration of the transition metals in the aqueous strip solution and the

stripped TBP phase to evaluate the stripping efficiency.

Visualizations
The following diagrams illustrate the key processes involved in the application of

ethylammonium nitrate for transition metal extraction.
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Experimental workflow for transition metal extraction using EAN and TBP.
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Mechanism of transition metal extraction from EAN by TBP.

Concluding Remarks
The use of ethylammonium nitrate as a polar phase in the solvent extraction of transition

metals with TBP presents a highly effective alternative to conventional aqueous systems. The

enhanced extraction efficiencies and the potential for selective separations by tuning the

composition of the EAN phase (e.g., by addition of water or chloride ions) make this a

promising methodology for various applications in metallurgy and chemical synthesis. Further

research into the optimization of stripping processes and the effect of temperature and TBP

concentration will continue to expand the utility of this innovative approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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